2-Diazo-1-phenyl-1,3-butanedione

• CAS No.: 2009-96-3
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-diazo-1-phenylbutane-1,3-dione
• InChI: InChI=1S/C10H8N2O2/c1-7(13)9(12-11)10(14)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key: CYYVRGUWUAFEDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=[N+]=[N-])C(=O)C1=CC=CC=C1

Description

2-Diazo-1-phenyl-1,3-butanedione is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of sodium azide (683 mg, 10.5 mmol), p-toluenesulfonyl chloride (2.0 grams, 10.5 mmol), and 70% aqueous ethanol (30 mL) was stirred at room temperature for 1 hour. 1-Benzoylacetone (1.62 grains, 10.0 mmol) and triethylamine (1.46 mL, 10.5 mmol) were added. The reaction mixture was stirred at room temperature for 3 hours and then poured into deionized water (200 mL). The mixture was extracted with petroleum ether (2×200 mL). The extracts were combined and then washed with a saturated aqueous sodium chloride solution. The organic solution was dried using anhydrous magnesium sulfate, filtered, and concentrated to give 0.980 grams of 2-diazo-1-phenyl-1,3-butanedione as a yellow oil. Decomposition temperature: 128° C. (by DSC).